Cas no 116568-95-7 (methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide)

• Product Name: methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide
• CAS No: 116568-95-7
• MF: C₇H₁₁BrN₂O₂S
• MW: 267.143439531326
• MDL: MFCD01574756
• CID: 5167012
• Update Time: 2026-03-04

methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate hydrobromide
• Methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide
• methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate;hydrobromide
• starbld0044074
• C7H11BrN2O2S
• methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide

• MDL： MFCD01574756
• Inchi： 1S/C7H10N2O2S.BrH/c1-11-6(10)3-2-5-4-12-7(8)9-5;/h4H,2-3H2,1H3,(H2,8,9);1H
• InChI Key： FBAIQOUEPFAAGX-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Topological Polar Surface Area: 93.4

Additional information on methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide

Introduction to Methyl 3-(2-aminothiazol-4-yl)propanoate Hydrobromide (CAS No. 116568-95-7)

Methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide, a compound with the chemical formula C₇H₁₂N₂S·HBr, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide structure, which includes a thiazole ring and an amino group, making it a valuable candidate for various biochemical and pharmacological applications. The CAS no. 116568-95-7 uniquely identifies this substance, ensuring precise documentation and research continuity.

The thiazole core is a crucial pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their potential in treating infectious diseases, inflammation, and even cancer. The presence of an amino group in the 2-aminothiazol-4-yl moiety enhances the compound's reactivity and interaction with biological targets, making it a promising scaffold for drug development.

In recent years, there has been growing interest in the development of novel antibiotics due to the rise of antibiotic-resistant bacteria. Methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide has been investigated for its potential antimicrobial properties. Studies have shown that thiazole derivatives can interfere with bacterial cell wall synthesis and metabolic pathways, leading to their efficacy against various bacterial strains. The hydrobromide salt form of this compound may enhance its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

The compound's structure also suggests potential applications in the field of antiviral research. Thiazole derivatives have been reported to inhibit viral replication by targeting essential viral enzymes or proteins. The methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide moiety could serve as a binding site for viral receptors or enzymes, disrupting viral entry or replication cycles. This makes it an attractive candidate for further exploration in antiviral drug discovery.

Additionally, the compound's chemical properties make it a versatile intermediate in synthetic chemistry. The thiazole ring can undergo various functionalization reactions, allowing chemists to modify its structure and explore new derivatives with enhanced biological activity. The CAS no. 116568-95-7 ensures that researchers can reliably source and synthesize this compound for their experiments.

Recent advancements in computational chemistry have enabled more efficient virtual screening of drug candidates. Methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide has been used in virtual screening campaigns to identify potential hits against various disease targets. Its unique structure and known biological activities make it a valuable entry point for designing novel therapeutics.

The synthesis of methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide involves multi-step organic reactions, including condensation, cyclization, and salt formation. The precise synthetic route ensures high yield and purity, which are critical for pharmaceutical applications. Researchers have optimized these synthetic pathways to minimize byproducts and improve scalability.

In conclusion, Methyl 3-(2-aminothiazol-4-yl)propanoate hydrobromide (CAS No. 116568-95-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing antimicrobial, antiviral, and other therapeutic agents. Ongoing studies continue to explore its full range of applications, ensuring that this compound remains at the forefront of drug discovery efforts.